Cas no 491871-68-2 (4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine)

4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine structure
491871-68-2 structure
Product Name:4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine
CAS No:491871-68-2
MF:C8H7N5O
MW:189.174080133438
CID:2653232
PubChem ID:13007949
Update Time:2025-04-21

4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • 4-nitroso-2-pyridin-2-yl-2H-pyrazol-3-ylamine
    • 4-Nitroso-1-(2-pyridinyl)-1H-pyrazol-5-amine
    • 491871-68-2
    • SCHEMBL5654249
    • DTXSID801256769
    • BTXJVRZOPFLUES-UHFFFAOYSA-N
    • Inchi: 1S/C8H7N5O/c9-8-6(12-14)5-11-13(8)7-3-1-2-4-10-7/h1-5H,9H2
    • InChI Key: BTXJVRZOPFLUES-UHFFFAOYSA-N
    • SMILES: O=NC1C=NN(C2C=CC=CN=2)C=1N

Computed Properties

  • Exact Mass: 189.06505986Da
  • Monoisotopic Mass: 189.06505986Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.2Ų
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